4-{[(2,5-dimethylphenyl)sulfonyl]amino}phenyl 4-methylbenzoate

• IUPAC Name: [4-[(2,5-dimethylphenyl)sulfonylamino]phenyl] 4-methylbenzoate
• InChI: InChI=1S/C22H21NO4S/c1-15-5-8-18(9-6-15)22(24)27-20-12-10-19(11-13-20)23-28(25,26)21-14-16(2)4-7-17(21)3/h4-14,23H,1-3H3
• InChI Key: AQXQEOSETSGSFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)NS(=O)(=O)C3=C(C=CC(=C3)C)C
• Molecular Formula: C22H21NO4S
• Molecular Weight: 395.5 g/mol

Description

4-{[(2,5-dimethylphenyl)sulfonyl]amino}phenyl 4-methylbenzoate, also known as DMSB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-{[(2,5-dimethylphenyl)sulfonyl]amino}phenyl 4-methylbenzoate is not fully understood. However, it is believed that 4-{[(2,5-dimethylphenyl)sulfonyl]amino}phenyl 4-methylbenzoate interacts with biological molecules through electrostatic, hydrophobic, and π-π interactions. This interaction leads to a change in the fluorescence properties of 4-{[(2,5-dimethylphenyl)sulfonyl]amino}phenyl 4-methylbenzoate, which can be used to detect and quantify the target molecule.
Biochemical and Physiological Effects:
4-{[(2,5-dimethylphenyl)sulfonyl]amino}phenyl 4-methylbenzoate has been shown to have various biochemical and physiological effects. It has been reported to inhibit the growth of bacteria such as Staphylococcus aureus and Escherichia coli. 4-{[(2,5-dimethylphenyl)sulfonyl]amino}phenyl 4-methylbenzoate has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha. Additionally, 4-{[(2,5-dimethylphenyl)sulfonyl]amino}phenyl 4-methylbenzoate has been shown to have anticancer properties by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-{[(2,5-dimethylphenyl)sulfonyl]amino}phenyl 4-methylbenzoate is its high sensitivity and selectivity for detecting biological molecules. It is also relatively easy to synthesize and has a long shelf life. However, one of the limitations of 4-{[(2,5-dimethylphenyl)sulfonyl]amino}phenyl 4-methylbenzoate is its potential toxicity to cells at high concentrations. Additionally, 4-{[(2,5-dimethylphenyl)sulfonyl]amino}phenyl 4-methylbenzoate can be affected by environmental factors such as pH and temperature, which can affect its fluorescence properties.

Future Directions

There are several future directions for research on 4-{[(2,5-dimethylphenyl)sulfonyl]amino}phenyl 4-methylbenzoate. One area of research is to develop new synthesis methods for 4-{[(2,5-dimethylphenyl)sulfonyl]amino}phenyl 4-methylbenzoate that are more efficient and environmentally friendly. Another area of research is to investigate the potential use of 4-{[(2,5-dimethylphenyl)sulfonyl]amino}phenyl 4-methylbenzoate as a therapeutic agent for various diseases such as cancer and inflammation. Additionally, there is a need to develop new imaging techniques that can utilize the unique properties of 4-{[(2,5-dimethylphenyl)sulfonyl]amino}phenyl 4-methylbenzoate for detecting and imaging biological molecules in vivo.
Conclusion:
In conclusion, 4-{[(2,5-dimethylphenyl)sulfonyl]amino}phenyl 4-methylbenzoate is a versatile chemical compound that has potential applications in various scientific fields. Its unique fluorescence properties make it an attractive probe for detecting and imaging biological molecules. However, further research is needed to fully understand the mechanism of action of 4-{[(2,5-dimethylphenyl)sulfonyl]amino}phenyl 4-methylbenzoate and its potential applications in medicine and biology.

Synthesis Methods

4-{[(2,5-dimethylphenyl)sulfonyl]amino}phenyl 4-methylbenzoate can be synthesized through a series of chemical reactions starting from 2,5-dimethylphenol and 4-methylbenzoic acid. The process involves the use of reagents such as thionyl chloride, dimethylamine, and sulfuric acid. The final product is a white crystalline powder that is highly soluble in organic solvents such as dimethyl sulfoxide and dichloromethane.

Scientific Research Applications

4-{[(2,5-dimethylphenyl)sulfonyl]amino}phenyl 4-methylbenzoate has been extensively studied for its potential applications in various scientific fields. One of the major areas of research is its use as a fluorescent probe for detecting and imaging biological molecules such as proteins, nucleic acids, and enzymes. 4-{[(2,5-dimethylphenyl)sulfonyl]amino}phenyl 4-methylbenzoate has also been used as a chemical modifier for enhancing the performance of electrochemical and optical sensors. Additionally, 4-{[(2,5-dimethylphenyl)sulfonyl]amino}phenyl 4-methylbenzoate has been investigated for its antimicrobial, anti-inflammatory, and anticancer properties.